Cas no 1339892-52-2 (1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1339892-52-2
• MF: C₁₂H₂₁BN₂O₄S
• MW: 300.182142019272
• MDL: MFCD21337761
• CID: 2133471
• PubChem ID: 86685330
• Update Time: 2025-10-22

1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[2-(methylsulfonyl)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• 1-(2-(methylsulfonyl)ethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• (1-(2-(Methylsulfonyl)ethyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
• CZIIOTXDMLWWHB-UHFFFAOYSA-N
• SB15555
• AK173722
• 1-(2-Methanesulfonyl
• 1-(2-methylsulfonylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(2-Methanesulfonyl-ethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1339892-52-2
• 1-(2-Methanesulfonylethyl)-1H-pyrazole boronic acid pinacol ester
• SY122031
• P12912
• DA-29986
• 1-(2-METHANESULFONYLETHYL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
• MFCD21337761
• AKOS025396134
• SCHEMBL14954637
• 1-[2-(Methylsulfonyl)ethyl]pyrazole-4-boronic Acid Pinacol Ester
• A1-01442
• CS-0052905
• AS-51543

• MDL： MFCD21337761
• Inchi： 1S/C12H21BN2O4S/c1-11(2)12(3,4)19-13(18-11)10-8-14-15(9-10)6-7-20(5,16)17/h8-9H,6-7H2,1-5H3
• InChI Key： CZIIOTXDMLWWHB-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 300.1315085g/mol
• Monoisotopic Mass: 300.1315085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Additional information on 1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-(2-Methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1339892-52-2)

1-(2-Methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1339892-52-2) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of a tetramethyl-1,3,2-dioxaborolane moiety makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives like 1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has surged due to their pivotal role in bioconjugation and proteolysis-targeting chimera (PROTAC) development. Researchers are increasingly exploring its potential in cancer therapeutics, where boron-containing compounds are investigated for their ability to inhibit key enzymes involved in tumor growth. Additionally, its methanesulfonylethyl group enhances solubility, making it a promising candidate for drug formulation.

The compound’s unique structure also aligns with the growing interest in green chemistry and sustainable synthesis. Its stability under mild reaction conditions reduces the need for hazardous reagents, addressing environmental concerns. Furthermore, its compatibility with flow chemistry techniques has made it a subject of study for high-throughput screening and automated synthesis platforms, which are critical for accelerating drug discovery pipelines.

From an industrial perspective, CAS No. 1339892-52-2 is often discussed in the context of patent literature and intellectual property due to its potential applications in next-generation therapeutics. Companies specializing in custom synthesis and contract research frequently highlight this compound as part of their portfolio, catering to the needs of biotech startups and pharmaceutical giants alike.

For researchers seeking reliable suppliers of 1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, quality control and batch-to-batch consistency are paramount. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential to verify purity, ensuring reproducibility in experimental outcomes. The compound’s storage conditions (typically under inert atmosphere and low temperatures) are also critical to maintain its stability over time.

In summary, 1-(2-methanesulfonylethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a cutting-edge tool in medicinal chemistry and materials science. Its multifaceted applications, from catalysis to drug development, underscore its importance in advancing scientific innovation. As the field evolves, this compound is poised to play an even greater role in addressing global challenges in healthcare and sustainable technology.